![molecular formula C20H22ClNO2 B215530 4-Chloro-2-[3-oxo-1-phenyl-3-(1-piperidinyl)propyl]phenol](/img/structure/B215530.png)
4-Chloro-2-[3-oxo-1-phenyl-3-(1-piperidinyl)propyl]phenol
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Overview
Description
4-Chloro-2-[3-oxo-1-phenyl-3-(1-piperidinyl)propyl]phenol is a synthetic compound with potential applications in scientific research. This compound is also known as T0070907 and is a selective peroxisome proliferator-activated receptor gamma (PPARγ) antagonist. It has been used in various studies to investigate the role of PPARγ in various biological processes.
Mechanism of Action
4-Chloro-2-[3-oxo-1-phenyl-3-(1-piperidinyl)propyl]phenol acts as a selective PPARγ antagonist. It binds to the ligand-binding domain of PPARγ and prevents its activation by endogenous ligands such as fatty acids and prostaglandins. This leads to the inhibition of PPARγ-mediated gene transcription.
Biochemical and Physiological Effects
The inhibition of PPARγ-mediated gene transcription by this compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit adipocyte differentiation and reduce insulin sensitivity in adipocytes. It has also been shown to inhibit the growth of cancer cells and reduce inflammation in various tissues.
Advantages and Limitations for Lab Experiments
The advantages of using 4-Chloro-2-[3-oxo-1-phenyl-3-(1-piperidinyl)propyl]phenol in lab experiments include its selectivity for PPARγ and its ability to inhibit PPARγ-mediated gene transcription. However, its limitations include its potential toxicity and the need for careful dosing to avoid off-target effects.
Future Directions
There are several future directions for the use of 4-Chloro-2-[3-oxo-1-phenyl-3-(1-piperidinyl)propyl]phenol in scientific research. One potential direction is the investigation of its effects on other nuclear receptors and signaling pathways. Another potential direction is the development of more potent and selective PPARγ antagonists for use in the treatment of metabolic disorders and cancer. Additionally, the use of this compound in combination with other drugs or therapies may also be explored.
Synthesis Methods
The synthesis of 4-Chloro-2-[3-oxo-1-phenyl-3-(1-piperidinyl)propyl]phenol involves the reaction of 4-chlorophenol and 3-oxo-1-phenyl-3-(1-piperidinyl)propan-1-one in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethyl sulfoxide (DMSO) or acetonitrile. The product is then purified using column chromatography.
Scientific Research Applications
4-Chloro-2-[3-oxo-1-phenyl-3-(1-piperidinyl)propyl]phenol has been used in various scientific studies to investigate the role of PPARγ in various biological processes. PPARγ is a nuclear receptor that plays a crucial role in the regulation of glucose and lipid metabolism. It is also involved in the regulation of inflammation and cell differentiation.
properties
Molecular Formula |
C20H22ClNO2 |
---|---|
Molecular Weight |
343.8 g/mol |
IUPAC Name |
3-(5-chloro-2-hydroxyphenyl)-3-phenyl-1-piperidin-1-ylpropan-1-one |
InChI |
InChI=1S/C20H22ClNO2/c21-16-9-10-19(23)18(13-16)17(15-7-3-1-4-8-15)14-20(24)22-11-5-2-6-12-22/h1,3-4,7-10,13,17,23H,2,5-6,11-12,14H2 |
InChI Key |
RSWFYOXWURZZEV-UHFFFAOYSA-N |
SMILES |
C1CCN(CC1)C(=O)CC(C2=CC=CC=C2)C3=C(C=CC(=C3)Cl)O |
Canonical SMILES |
C1CCN(CC1)C(=O)CC(C2=CC=CC=C2)C3=C(C=CC(=C3)Cl)O |
Origin of Product |
United States |
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